molecular formula C5H4Cl2N2O2 B8318916 3,5-dichloro-1H-pyrazol-1-acetic acid

3,5-dichloro-1H-pyrazol-1-acetic acid

Cat. No.: B8318916
M. Wt: 195.00 g/mol
InChI Key: USCOQELPUFUVDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-dichloro-1H-pyrazol-1-acetic acid is a useful research compound. Its molecular formula is C5H4Cl2N2O2 and its molecular weight is 195.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H4Cl2N2O2

Molecular Weight

195.00 g/mol

IUPAC Name

2-(3,5-dichloropyrazol-1-yl)acetic acid

InChI

InChI=1S/C5H4Cl2N2O2/c6-3-1-4(7)9(8-3)2-5(10)11/h1H,2H2,(H,10,11)

InChI Key

USCOQELPUFUVDQ-UHFFFAOYSA-N

Canonical SMILES

C1=C(N(N=C1Cl)CC(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of ethyl 3,5-dichloro-1H-pyrazole-1-acetate (1.29 g, 5.8 mmol) (i.e. the product of Example 12, Step E) in tetrahydrofuran (10 mL) was treated with sodium hydroxide (5 mL, 15% aqueous solution) in water (3 mL), and the reaction mixture was stirred at ambient temperature for 1.5 h. The reaction mixture was then diluted with water (15 mL) and was concentrated under reduced pressure. The aqueous solution was acidified with concentrated hydrochloric acid to pH 1. The reaction mixture was then extracted with ethyl acetate and the extract was dried over MgSO4. The extract was then concentrated and recrystallized from 20% ethyl acetate in hexanes to give 370 mg of the title compound.
Name
ethyl 3,5-dichloro-1H-pyrazole-1-acetate
Quantity
1.29 g
Type
reactant
Reaction Step One
Name
product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.